Cas no 2002-92-8 (3-(Pentafluorophenyl)propionic Acid)

• Product name: 3-(Pentafluorophenyl)propionic Acid
• CAS No: 2002-92-8
• MF: C₉H₅O₂F₅
• MW: 240.1268
• MDL: MFCD00020516
• CID: 282527
• PubChem ID: 262902

3-(Pentafluorophenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2,3,4,5,6-pentafluoro-
• 3-(Pentafluorophenyl)propionic acid
• 3-(2,3,4,5,6-pentafluorophenyl)propanoic acid
• NSC-96901
• KBAMYOFXGBJADC-UHFFFAOYSA-N
• BS-53367
• FT-0613849
• F5C
• Hydrocinnamic acid, 2,3,4,5,6-pentafluoro-
• EN300-344187
• 3-(2,3,4,5,6-Pentafluorophenyl)propanoic acid #
• NSC96901
• Pentafluorophenylpropionic acid
• 3-Pentafluorophenyl-propionic acid
• 2002-92-8
• AKOS005258500
• MFCD00020516
• 2002-94-0
• 3-(2,3,4,5,6-pentafluoro-phenyl)-propionic acid
• SCHEMBL2345633
• J-012957
• D94593
• 3-(Perfluorophenyl)propanoicacid
• CS-0158415
• Benzenepropanoic acid, 2,3,4,5,6-pentafluoro-
• FT-0676316
• 3-(2, 3, 4, 5, 6-pentafluorophenyl)propanoic acid
• 3-(pentafluorophenyl)propanoic acid
• 3-Pentafluorophenylpropionic acid
• 3-(Perfluorophenyl)propanoic acid
• A814185
• DTXSID00294523
• BBL100203
• STL553765
• 3-(Pentafluorophenyl)propionic Acid

• MDL： MFCD00020516
• Inchi： InChI=1S/C9H5F5O2/c10-5-3(1-2-4(15)16)6(11)8(13)9(14)7(5)12/h1-2H2,(H,15,16)
• InChI Key： KBAMYOFXGBJADC-UHFFFAOYSA-N
• SMILES： C(CC(=O)O)C1=C(C(=C(C(=C1F)F)F)F)F

Computed Properties

• Exact Mass: 240.02100
• Monoisotopic Mass: 240.02097021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.6±0.1 g/cm3
• Melting Point: 91-92°C
• Boiling Point: 252.5±35.0 °C at 760 mmHg
• Flash Point: 106.5±25.9 °C
• PSA: 37.30000
• LogP: 2.39930
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(Pentafluorophenyl)propionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

3-(Pentafluorophenyl)propionic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(Pentafluorophenyl)propionic Acid

3-(Pentafluorophenyl)propionic Acid: A Comprehensive Overview

3-(Pentafluorophenyl)propionic Acid, also known by its CAS registry number CAS No. 2002-92-8, is a highly fluorinated organic compound that has garnered significant attention in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a pentafluorophenyl group attached to a propionic acid backbone. The presence of multiple fluorine atoms in the molecule imparts distinctive chemical and physical properties, making it a valuable compound in research and development.

The synthesis of 3-(Pentafluorophenyl)propionic Acid typically involves advanced organic chemistry techniques, such as nucleophilic aromatic substitution or coupling reactions. Recent studies have explored more efficient and environmentally friendly methods to synthesize this compound, leveraging catalytic systems and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental footprint of its production.

One of the most notable applications of 3-(Pentafluorophenyl)propionic Acid is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and coatings. The fluorinated nature of the molecule enhances the thermal stability, chemical resistance, and mechanical properties of the resulting materials. For instance, researchers have successfully utilized this compound to develop high-performance polymer films that exhibit exceptional durability under harsh conditions.

In addition to its role in materials science, 3-(Pentafluorophenyl)propionic Acid has found applications in pharmaceutical research. Its unique structure makes it a potential candidate for drug delivery systems, where it can act as a carrier or stabilizing agent. Recent studies have highlighted its ability to enhance the bioavailability of certain drugs by forming stable complexes with active pharmaceutical ingredients.

The environmental impact of 3-(Pentafluorophenyl)propionic Acid has also been a topic of interest in recent years. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. While preliminary findings suggest that the compound is relatively stable under environmental conditions, further studies are needed to fully understand its long-term effects.

In conclusion, 3-(Pentafluorophenyl)propionic Acid, with its CAS number CAS No. 2002-92-8, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as an important tool in modern scientific research and industrial development.